Cas no 15969-28-5 (1,2,4-Triazine-3(2H)-thione,5-phenyl-)

1,2,4-Triazine-3(2H)-thione,5-phenyl- structure
15969-28-5 structure
Product name:1,2,4-Triazine-3(2H)-thione,5-phenyl-
CAS No:15969-28-5
MF:C9H7N3S
MW:189.236979722977
CID:121314
PubChem ID:3037083

1,2,4-Triazine-3(2H)-thione,5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3(2H)-thione,5-phenyl-
    • 5-PHENYL-1,2,4-TRIAZINE-3-THIOL
    • 5-phenyl-2H-1,2,4-triazine-3-thione
    • 5-Phenyl-as-triazine-3-thiol
    • 5-phenyl-1,2,4-triazine-3(2H)-thione
    • I 319
    • sodium 5-phenyl-1,2-dihydro-1,2,4-triazine-3-thiolate
    • 5-phenyl-2,3-dihydro-1,2,4-triazine-3-thione
    • SCHEMBL11111779
    • DTXSID00166711
    • VWXNWTKUEPUSRZ-UHFFFAOYSA-N
    • AKOS032963840
    • SB73650
    • FT-0703124
    • as-Triazine-3-thiol, 5-phenyl-
    • SCHEMBL1553860
    • 15969-28-5
    • AKOS002283788
    • DB-029190
    • STK399131
    • Inchi: InChI=1S/C9H7N3S/c13-9-11-8(6-10-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12,13)
    • InChI Key: VWXNWTKUEPUSRZ-UHFFFAOYSA-N
    • SMILES: S=C1NN=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 213.03384
  • Monoisotopic Mass: 189.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8Ų
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.32g/cm3
  • Boiling Point: 297.4ºC at 760mmHg
  • Flash Point: 133.6ºC
  • PSA: 36.42
  • LogP: 1.82730

1,2,4-Triazine-3(2H)-thione,5-phenyl- Security Information

  • Storage Condition:(BD618641)

1,2,4-Triazine-3(2H)-thione,5-phenyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM506890-1g
5-Phenyl-1,2,4-triazine-3-thiol
15969-28-5 97%
1g
$*** 2023-03-31

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